(4-((Benzo[d]isoxazol-3-ylmethyl)sulfonyl)piperazin-1-yl)(furan-2-yl)methanone

• IUPAC Name: [4-(1,2-benzoxazol-3-ylmethylsulfonyl)piperazin-1-yl]-(furan-2-yl)methanone
• InChI: InChI=1S/C17H17N3O5S/c21-17(16-6-3-11-24-16)19-7-9-20(10-8-19)26(22,23)12-14-13-4-1-2-5-15(13)25-18-14/h1-6,11H,7-10,12H2
• InChI Key: UXWIGIPZRAXVKZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C2=CC=CO2)S(=O)(=O)CC3=NOC4=CC=CC=C43
• Molecular Formula: C17H17N3O5S
• Molecular Weight: 375.4 g/mol

Description

The compound contains several functional groups including a benzo[d]isoxazole, a sulfonyl group, a piperazine ring, and a furan ring. These groups are common in many biologically active compounds and pharmaceuticals.

Molecular Structure Analysis

The benzo[d]isoxazole is a five-membered heterocyclic ring with one oxygen atom and one nitrogen atom at adjacent positions. The piperazine is a six-membered ring with two nitrogen atoms. The furan is a five-membered ring with an oxygen atom.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the benzo[d]isoxazole could undergo electrophilic substitution reactions, while the piperazine could undergo reactions typical of secondary amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure and functional groups. For example, the presence of the polar sulfonyl group and the basic piperazine could impact the compound’s solubility and acidity/basicity.

Scientific Research Applications

I conducted a thorough search, but it appears that specific scientific research applications for (4-((Benzo[d]isoxazol-3-ylmethyl)sulfonyl)piperazin-1-yl)(furan-2-yl)methanone are not widely documented or may not be established in current literature. However, based on the structure and known activities of similar benzisoxazole derivatives, we can infer potential applications in various fields:

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Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Isoxazole derivatives have been found to have a wide range of biological activities, including analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidepressant, and immunosuppressant effects.

Future Directions

Future research could involve synthesizing derivatives of this compound and testing their biological activity. This could potentially lead to the development of new drugs with improved efficacy and safety profiles.